Cas no 1250335-86-4 (2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde)

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde is a specialized organic compound featuring a thiazole core substituted with a pentan-3-yl group at the 2-position and a formyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The aldehyde group offers a versatile handle for condensation, reduction, or nucleophilic addition reactions, while the thiazole moiety contributes to its potential bioactivity. Its well-defined molecular architecture ensures consistent performance in applications requiring precise structural control, such as agrochemical or medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactive aldehyde functionality.

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde structure

1250335-86-4 structure

Product Name:2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde

CAS No:1250335-86-4

MF:C₉H₁₃NOS

MW:183.270621061325

CID:5216581

PubChem ID:62315255

Update Time:2025-05-19

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde
- 2-(1-Ethylpropyl)-5-thiazolecarboxaldehyde
- Z975823990
- 5-Thiazolecarboxaldehyde, 2-(1-ethylpropyl)-
- 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde
- Inchi： 1S/C9H13NOS/c1-3-7(4-2)9-10-5-8(6-11)12-9/h5-7H,3-4H2,1-2H3
- InChI Key： RCNUZGQGYPXBAW-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CN=C1C(CC)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 148
XLogP3: 2.6
Topological Polar Surface Area: 58.2

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-111519-0.05g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	0.05g	$179.0	2023-10-27
Enamine	EN300-111519-0.1g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	0.1g	$268.0	2023-10-27
Enamine	EN300-111519-0.25g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	0.25g	$383.0	2023-10-27
Enamine	EN300-111519-0.5g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	0.5g	$601.0	2023-10-27
Enamine	EN300-111519-1.0g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	1g	$770.0	2023-06-09
Enamine	EN300-111519-2.5g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	2.5g	$1509.0	2023-10-27
Enamine	EN300-111519-5.0g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	5g	$2235.0	2023-06-09
Enamine	EN300-111519-10.0g	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	10g	$3315.0	2023-06-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00982589-1g	2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	95%	1g	￥3808.0	2023-04-04
1PlusChem	1P01A1GG-50mg	2-(pentan-3-yl)-1,3-thiazole-5-carbaldehyde	1250335-86-4	78%	50mg	$275.00	2024-07-10

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde: A Comprehensive Overview

2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1250335-86-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The structure of 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde consists of a thiazole ring substituted with a pentyl group at the 2-position and an aldehyde group at the 5-position. This unique combination of functional groups makes it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery and development. The aldehyde group in 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde is particularly reactive, making it an ideal candidate for various chemical transformations. For instance, researchers have explored its use in the synthesis of bioactive compounds, such as anti-inflammatory agents and antioxidants. The pentyl substituent at the 2-position adds bulk to the molecule, enhancing its stability and solubility properties.

One of the most promising areas of research involving 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde is its application in materials science. Scientists have investigated its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent thermal stability and mechanical strength, making them suitable for use in advanced coatings and sensors. Furthermore, the compound has been employed in the development of novel polymers with tailored electronic properties.

In the field of catalysis, thiazole-based catalysts derived from 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde have shown remarkable activity in promoting organic reactions. For example, they have been used as efficient catalysts for the synthesis of enamine derivatives, which are widely used in pharmaceuticals and agrochemicals. The aldehyde group in this compound plays a critical role in facilitating these catalytic processes.

Another area where 2-(Pentan-3-yl)-1,3-thiazole-5-carbaldehyde has garnered attention is its role in green chemistry. Researchers have developed eco-friendly synthesis methods for this compound using renewable resources as starting materials. These methods not only reduce environmental impact but also lower production costs, making the compound more accessible for industrial applications.

The synthesis of 2-(Pentan-3-yldithiolane) derivatives has also been explored extensively. These derivatives exhibit unique electronic properties that make them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). The integration of thiazole moieties into these devices enhances their efficiency and stability under harsh operating conditions.

In conclusion, 2-(Pentan--thiosemicarbazide) compounds like CAS No. 1250347977 continue to be a focal point for researchers due to their diverse applications across multiple disciplines. As ongoing studies uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.